Cas no 796061-08-0 (3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester)

• Product name: 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
• CAS No: 796061-08-0
• MF: C₁₉H₂₄BNO₄S
• MW: 373.274164199829
• MDL: MFCD05663863
• CID: 93044
• PubChem ID: 24882770

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)benzenesulfonamide
• 3-(p-Toluenesulfonylamino)benzeneboronic acid pinacol ester
• 3-(Toluene-4-sulfonylamino)phenylboronic acid, pinacol ester
• 4-methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide
• 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester
• 3-(Toluene-4-sulfonylamino)phenylboronic acid pinacol ester
• RGAZOXRZFCGICF-UHFFFAOYSA
• 796061-08-0
• 3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester, 97%
• RGAZOXRZFCGICF-UHFFFAOYSA-N
• F10343
• DTXSID40584516
• AKOS015960193
• WGB06108
• CS-W000968
• AB21970
• A864839
• 3-(P-TOLUENESULFONYLAMINO)BENZENEBORONICACIDPINACOLESTER
• SCHEMBL1619904
• AS-46740
• 3-(p-Toluenesulfonylamino)benzeneboronicacid pinacol ester
• 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzene-1-sulfonamide
• 4-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]benzenesulfonamide (ACI)

• MDL： MFCD05663863
• Inchi： 1S/C19H24BNO4S/c1-14-9-11-17(12-10-14)26(22,23)21-16-8-6-7-15(13-16)20-24-18(2,3)19(4,5)25-20/h6-13,21H,1-5H3
• InChI Key： RGAZOXRZFCGICF-UHFFFAOYSA-N
• SMILES： O=S(C1C=CC(C)=CC=1)(NC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1)=O

Computed Properties

• Exact Mass: 373.15200
• Monoisotopic Mass: 373.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 73

Experimental Properties

• Color/Form: solid
• Density: 1.2±0.1 g/cm3
• Melting Point: 159-163°C
• Boiling Point: 509.0±60.0 °C at 760 mmHg
• Flash Point: 261.6±32.9 °C
• Refractive Index: 1.574
• PSA: 73.01000
• LogP: 4.24880
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H413
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：R22

3-(p-Toluenesulfonylamino)phenylboronic acid pinacol ester Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters